Cas no 1286273-35-5 (Tert-Butyl 1-neopentylpiperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-neopentylpiperidin-4-ylcarbamate
• CAS No: 1286273-35-5
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 4788160
• Update Time: 2025-10-27

Tert-Butyl 1-neopentylpiperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-neopentylpiperidin-4-ylcarbamate
• tert-Butyl (1-neopentylpiperidin-4-yl)carbamate
• Tert-Butyl 1-neopentylpiperidin-4-ylcarbamate

• Inchi： 1S/C15H30N2O2/c1-14(2,3)11-17-9-7-12(8-10-17)16-13(18)19-15(4,5)6/h12H,7-11H2,1-6H3,(H,16,18)
• InChI Key： HIRRZQNCPAHGIL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl 1-neopentylpiperidin-4-ylcarbamate

Professional Introduction to Tert-Butyl 1-neopentylpiperidin-4-ylcarbamate (CAS No. 1286273-35-5)

Tert-Butyl 1-neopentylpiperidin-4-ylcarbamate, with the CAS number 1286273-35-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatile applications in medicinal chemistry. The unique structural features of Tert-butyl 1-neopentylpiperidin-4-ylcarbamate make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the design of central nervous system (CNS) therapeutics and other therapeutic modalities.

The< strong>tert-butyl group attached to the carbamate moiety contributes to the compound's stability and lipophilicity, which are critical factors in drug design. These properties enhance its solubility in both aqueous and organic solvents, facilitating its use in a wide range of synthetic protocols. Additionally, the< strong>1-neopentyl substituent provides a bulky, flexible side chain that can influence the compound's pharmacokinetic profile, including its bioavailability and metabolic stability.

In recent years, there has been a growing interest in developing novel pharmacological agents that target neurological disorders. Tert-butyl 1-neopentylpiperidin-4-ylcarbamate has been explored as a potential scaffold for designing molecules with enhanced efficacy and reduced side effects. For instance, studies have demonstrated its utility in the development of compounds that modulate neurotransmitter systems, such as serotonin and dopamine. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function, making them attractive targets for therapeutic intervention.

One of the most compelling aspects of Tert-butyl 1-neopentylpiperidin-4-ylcarbamate is its potential as a chiral building block. The presence of a stereogenic center allows for the synthesis of enantiomerically pure derivatives, which can exhibit significantly different biological activities. This property is particularly important in drug development, where enantiomeric purity can dictate a drug's efficacy and safety profile. Researchers have leveraged this characteristic to develop libraries of chiral carbamates for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The< strong>piperidine ring is another key structural element that contributes to the compound's pharmacological relevance. Piperidine derivatives are well-documented for their role in CNS drug discovery due to their ability to cross the blood-brain barrier efficiently. Furthermore, piperidine-based scaffolds have been successfully incorporated into a variety of therapeutic agents, including antipsychotics, antidepressants, and anticonvulsants. The incorporation of Tert-butyl 1-neopentylpiperidin-4-ylcarbamate into these scaffolds has led to the discovery of compounds with improved pharmacokinetic properties and enhanced binding affinity to target receptors.

Recent advancements in computational chemistry have further enhanced the utility of Tert-butyl 1-neopentylpiperidin-4-ylcarbamate in drug design. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These studies have guided the optimization of its structure to improve its binding affinity and selectivity. For example, computational simulations have identified key interactions between the< strong>tert-butyl group and specific amino acid residues in target proteins, which can be exploited to enhance drug potency.

In addition to its applications in CNS drug discovery, Tert-butyl 1-neopentylpiperidin-4-ylcarbamate has shown promise in other therapeutic areas. Its structural motif has been incorporated into candidates targeting inflammatory diseases, where carbamate derivatives have demonstrated anti-inflammatory properties. The compound's ability to modulate inflammatory pathways makes it a valuable tool for developing novel anti-inflammatory agents.

The synthesis of Tert-butyl 1-neopentylpiperidin-4-ylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the synthesis process. These methods not only improve efficiency but also enhance scalability, making it feasible to produce larger quantities of the compound for preclinical and clinical studies.

The growing body of research on Tert-butyl 1-neopentylpiperidin-4-ylcarbamate underscores its significance as a pharmacological building block. Its unique structural features and versatile applications make it an indispensable tool for medicinal chemists working on next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, compounds derived from this scaffold are likely to play an increasingly important role in addressing unmet medical needs.